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Compound of Interest

Compound Name: PD153035 Hydrochloride

Cat. No.: B3420894

For Researchers, Scientists, and Drug Development
Professionals

Introduction

PD153035 Hydrochloride is a potent and highly specific inhibitor of the Epidermal Growth
Factor Receptor (EGFR) tyrosine kinase.[1][2] It binds competitively to the ATP binding site of
the EGFR, effectively blocking its autophosphorylation and downstream signaling pathways.[3]
This inhibition of EGFR activity makes PD153035 a valuable tool for studying cellular
processes mediated by EGFR, such as cell proliferation, differentiation, and oncogenic
transformation.[1][4] These application notes provide detailed protocols for the preparation of
PD153035 Hydrochloride stock solutions and its application in cell-based assays.
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Property Value Source
SU-5271 Hydrochloride, AG-

Synonyms 1517 Hydrochloride, ZM [31[5]
252868 Hydrochloride

Molecular Formula C16H15BrCINsO:2 [1]

Molecular Weight 396.67 g/mol [1][5]

Appearance Crystalline solid [6]
Purity (by HPLC) >98% [4]
Solubility
Solvent Solubility Comments Source
Gentle warming
23.97 mg/mL (approx. o
DMSO and/or ultrasonication [11[3]
10 mM) _
may be required.
Dimethylformamide
~0.16 mg/mL [6]
(DMF)
Water Insoluble [3]
Ethanol Insoluble [3]
Parameter Value Cell Line/System Source
Ki (EGFR) 6 pM Cell-free assay [1][4]
ICs0 (EGFR) 25 pM Cell-free assay [1114]
ICs0 (EGF-stimulated A431 human
receptor 14 nM epidermoid carcinoma  [1][5]
autophosphorylation) cells
ICso0 (Cell Growth Various EGF receptor-
0.22-2.5uM [3]

Inhibition)

positive cell lines
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Experimental Protocols
Preparation of PD153035 Hydrochloride Stock Solution

This protocol describes the preparation of a 10 mM stock solution of PD153035 Hydrochloride
in DMSO.

Materials:

e PD153035 Hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath or heat block (optional)

Ultrasonic bath (optional)

Procedure:

Aseptic Technique: Perform all steps under sterile conditions in a laminar flow hood to
prevent contamination.

» Weighing: Carefully weigh the desired amount of PD153035 Hydrochloride powder. For
example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.97 mg of the compound
(Mass = Molarity x Volume x Molecular Weight).

e Dissolution:

o Add the appropriate volume of anhydrous DMSO to the vial containing the PD153035
Hydrochloride powder.

o Vortex the solution thoroughly for 2-5 minutes to facilitate dissolution.

e Warming and Sonication (if necessary):
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o If the compound does not fully dissolve, warm the solution to 37°C for 10-15 minutes.[3]

o Alternatively, or in combination with warming, place the vial in an ultrasonic bath for a few
minutes to aid dissolution.[3]

 Sterilization (Optional): If required for your specific application, the stock solution can be
filter-sterilized using a 0.22 um syringe filter compatible with DMSO.

» Aliquoting and Storage:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term
storage (up to 6 months).[1][5]

o When stored as a powder, PD153035 Hydrochloride is stable for years at -20°C.[4]

Note on Aqueous Solutions: PD153035 Hydrochloride is sparingly soluble in aqueous
solutions.[6] To prepare working solutions in aqueous media, dilute the DMSO stock solution
into the aqueous buffer or cell culture medium immediately before use. Ensure the final
concentration of DMSO is not toxic to the cells (typically <0.5%). We do not recommend storing

agueous solutions for more than one day.[6]

Visualizations
EGFR Signaling Pathway and Inhibition by PD153035

Caption: EGFR signaling pathway and its inhibition by PD153035.

Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing PD153035 Hydrochloride stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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